Cas no 946249-24-7 (N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 946249-24-7
• MF: C₁₇H₂₀FN₅O₂
• MW: 345.371406555176
• CID: 5954835
• PubChem ID: 42473545
• Update Time: 2025-08-05

N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(3-fluorophenyl)-4-(6-methoxy-2-methyl-4-pyrimidinyl)-
• F2442-0411
• 946249-24-7
• AKOS024648377

• Inchi： 1S/C17H20FN5O2/c1-12-19-15(11-16(20-12)25-2)22-6-8-23(9-7-22)17(24)21-14-5-3-4-13(18)10-14/h3-5,10-11H,6-9H2,1-2H3,(H,21,24)
• InChI Key： KLPGJUJSCWWTIU-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(F)=C2)=O)CCN(C2C=C(OC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 345.16010306g/mol
• Monoisotopic Mass: 345.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 574.5±50.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

Comprehensive Overview of N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 946249-24-7)

The compound N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, identified by its CAS number 946249-24-7, is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound features a unique combination of a fluorophenyl group, a methoxypyrimidine moiety, and a piperazine-carboxamide backbone, making it a promising candidate for various therapeutic applications. Its molecular architecture suggests potential interactions with biological targets, particularly in the central nervous system (CNS) and oncology.

Recent advancements in drug discovery have highlighted the importance of pyrimidine derivatives and piperazine-based compounds in developing novel therapeutics. The presence of a fluorine atom in the 3-fluorophenyl group enhances the compound's bioavailability and metabolic stability, a feature highly sought after in modern drug design. Researchers are particularly intrigued by its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural similarity to other clinically validated molecules.

In the context of current trends, the scientific community is actively exploring small-molecule inhibitors for treating neurodegenerative diseases and cancer. The 6-methoxy-2-methylpyrimidin-4-yl segment of this compound aligns with the growing demand for selective enzyme inhibitors, which are critical in targeted therapy. Additionally, the piperazine-1-carboxamide moiety is known to improve solubility and pharmacokinetic properties, addressing one of the major challenges in drug development.

From a synthetic chemistry perspective, the preparation of N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. The compound's purity and yield are critical factors for its application in preclinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize its structure and ensure quality control.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest it may exhibit neuroprotective or antiproliferative effects. Its ability to cross the blood-brain barrier (BBB) is another area of interest, as it could pave the way for treating CNS disorders like Alzheimer's or Parkinson's disease. Furthermore, its fluorinated aromatic ring may contribute to its binding affinity for specific protein targets, a hypothesis supported by computational docking studies.

In the era of personalized medicine, the demand for tailored therapeutics has never been higher. N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide represents a versatile scaffold that could be modified to enhance selectivity or reduce off-target effects. Its potential applications extend beyond oncology and neurology, with emerging research exploring its role in autoimmune diseases and infectious diseases.

As the pharmaceutical industry continues to prioritize drug repurposing and combination therapies, this compound could serve as a valuable asset. Its multi-targeted activity and favorable drug-like properties make it a compelling subject for further research. Collaborative efforts between academia and industry are essential to unlock its full therapeutic potential and address unmet medical needs.

In summary, N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 946249-24-7) is a promising compound with broad applications in drug discovery. Its unique structure, combined with the growing interest in fluorinated pharmaceuticals and heterocyclic chemistry, positions it as a molecule of significant scientific and commercial value. Future studies will undoubtedly shed more light on its mechanisms of action and therapeutic benefits.